4-(2-Methyl-2H-tetrazol-5-yl)-benzenesulfonamide

• IUPAC Name: 4-(2-methyltetrazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C8H9N5O2S/c1-13-11-8(10-12-13)6-2-4-7(5-3-6)16(9,14)15/h2-5H,1H3,(H2,9,14,15)
• InChI Key: RZGKQPDFYPYMCG-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)C2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C8H9N5O2S
• Molecular Weight: 239.26 g/mol

Description

The compound “4-(2-Methyl-2H-tetrazol-5-yl)-benzenesulfonamide” is a sulfonamide derivative with a tetrazole ring. Sulfonamides are a group of compounds known for their antibiotic properties, and tetrazoles are a class of five-membered heterocyclic compounds that are used in various fields such as pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The molecular structure of “4-(2-Methyl-2H-tetrazol-5-yl)-benzenesulfonamide” would likely consist of a benzene ring substituted with a sulfonamide group and a 2-methyltetrazole group. The exact structure would depend on the positions of these substituents on the benzene ring.

Scientific Research Applications

Photodynamic Therapy Applications

• A study explored the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups, highlighting its potential in photodynamic therapy. This compound demonstrated good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it a promising Type II photosensitizer for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Novel benzenesulfonamide derivatives were synthesized and evaluated for anticancer activity against human colorectal carcinoma (HCT116) and human cervix carcinoma (HeLa) cell lines. Certain compounds exhibited marked anticancer activity, demonstrating the potential for the development of new anticancer drugs (Karakuş et al., 2018).

Hydrogen Bonding Patterns

• Research into the hydrogen-bonding patterns of a related benzenesulfonamide compound provided insights into its structural characteristics, which could be relevant for designing molecules with specific interaction capabilities (Subashini, Muthiah, Bocelli, & Cantoni, 2007).

Molecular Docking and Structural Analysis

• Studies involving molecular docking and crystal structure analysis of tetrazole derivatives, including benzenesulfonamide compounds, revealed their potential as cyclooxygenase-2 (COX-2) inhibitors. These findings are significant for developing new therapeutic agents targeting inflammation and related diseases (Al-Hourani et al., 2015; Al-Hourani et al., 2016).

UV Protection and Antimicrobial Properties

• A study on thiazole azodyes containing sulfonamide moiety revealed their application in providing UV protection and antimicrobial properties to cotton fabrics. This research demonstrates the potential of benzenesulfonamide derivatives in textile enhancement and protection (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Mechanism of Action

If “4-(2-Methyl-2H-tetrazol-5-yl)-benzenesulfonamide” has biological activity, it could potentially act through mechanisms similar to other sulfonamide and tetrazole compounds. For example, sulfonamides are known to inhibit bacterial enzymes, and tetrazoles can act as bioisosteres of carboxylic acids.

Future Directions

The potential applications and future directions for “4-(2-Methyl-2H-tetrazol-5-yl)-benzenesulfonamide” would depend on its properties and biological activity. It could potentially be of interest in fields such as medicinal chemistry or materials science.